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Compound of Interest

Compound Name: P-18

Cat. No.: B1577197 Get Quote

Proper disposal of chemical waste is paramount for ensuring laboratory safety and

environmental protection. This document provides essential, step-by-step guidance for the

proper disposal of P-18, a substance identified as a formulation of Polyaluminium Chloride

(PAC). P-18 is a corrosive chemical that requires careful handling and adherence to hazardous

waste regulations.[1][2][3]

Researchers, scientists, and drug development professionals must handle P-18 with caution,

utilizing appropriate personal protective equipment (PPE) at all times.[4][5] This includes safety

goggles, gloves, and lab coats.[3] All procedures should be conducted in a well-ventilated area,

preferably within a chemical fume hood.[6][7]

Immediate Safety and Handling
Before beginning any procedure involving P-18, ensure that you have reviewed the specific

Safety Data Sheet (SDS) for the product you are using.[5][7] In case of accidental exposure:

Eye Contact: Immediately flush eyes with plenty of water for at least 15-20 minutes,

removing contact lenses if present and easy to do. Seek immediate medical attention.[3][4]

Skin Contact: Remove contaminated clothing and rinse the affected area with water for at

least 15 minutes.[1]

Inhalation: Move to fresh air. If breathing is difficult, seek medical attention.[1]

Ingestion: Rinse mouth with water. Do not induce vomiting. Seek immediate medical

attention.[2]
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Step-by-Step Disposal Procedure
The disposal of P-18 must comply with federal, state, and local regulations for hazardous

waste.[6][8] Given its corrosive nature and potential for acute toxicity, it is prudent to handle it

as a "P-listed" or acutely toxic waste, which has more stringent disposal requirements.[9][10]

[11]

Designate as Hazardous Waste: As soon as P-18 is no longer needed, it must be declared a

waste. Do not dispose of it down the drain or in regular trash.[8][12]

Container Selection:

Use a compatible container for waste accumulation. The original container is often a good

choice.[13] Plastic containers are generally preferred over glass to minimize the risk of

breakage.[8][14]

Ensure the container is in good condition, with no leaks or cracks, and has a tightly sealing

cap.[12][13]

For acutely toxic wastes ("P-listed"), the accumulation container must not exceed one

quart (approximately one liter) in volume.[9][10][11][14]

Labeling:

Affix a hazardous waste tag to the container as soon as the first drop of waste is added.[8]

[12]

The label must include the words "Hazardous Waste," the full chemical name ("Waste

Polyaluminium Chloride (P-18)"), and the specific hazard characteristics (e.g., Corrosive,

Toxic).[8][9]

Do not use abbreviations or chemical formulas.[8]

Waste Accumulation and Storage:

Store the waste container in a designated Satellite Accumulation Area (SAA) at or near the

point of generation.[13][14]
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Keep the waste container closed at all times, except when adding waste.[12][13]

Segregate the P-18 waste from other incompatible materials. P-18 is incompatible with

bases (alkaline materials) and strong oxidizers.[1][4] Store acids and bases in separate

secondary containment bins.[15]

Disposal of Contaminated Materials:

Any materials contaminated with P-18, such as gloves, pipette tips, and weighing boats,

must also be disposed of as hazardous waste.[9]

Collect these solid waste materials in a sealed plastic bag or a puncture-resistant

container, which must also be labeled as hazardous waste and kept within the one-quart

accumulation limit.[9][15]

Empty Containers: Empty containers that held P-18 must be treated as hazardous waste

and should not be rinsed or reused.[6][9] If triple-rinsing is performed, the rinsate must be

collected and disposed of as hazardous waste.[9][12]

Requesting Waste Pickup:

Once the waste container is full or the accumulation time limit is approaching (typically 12

months, but can be shorter), contact your institution's Environmental Health and Safety

(EHS) department to schedule a waste pickup.[12][14]

Do not exceed the accumulation limit of one quart for P-listed waste. Once this limit is

reached, EHS must remove the waste within three days.[14]

Quantitative Data and Regulatory Requirements
The following table summarizes key quantitative limits and requirements for the disposal of

acutely hazardous chemical waste, applicable to P-18.
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Parameter Requirement Source

EPA Waste Category P-List (Acutely Hazardous) [9][10]

Accumulation Volume Limit ≤ 1 quart (approx. 1 liter) [9][10][11][14]

pH of Waste Stream
If aqueous, likely ≤ 2

(Corrosive)
[16]

Container Material
Chemically compatible (Plastic

preferred)
[8][13][14]

Labeling Requirement
"Hazardous Waste", full

chemical name, hazards
[8][9]

Storage Location
Satellite Accumulation Area (at

point of generation)
[13][14]

Disposal Workflow
The following diagram illustrates the decision-making process and workflow for the proper

disposal of P-18.
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P-18 requires disposal

Is the material a waste?

Designate as
Hazardous Waste

Yes

Select compatible container
(≤ 1 quart)

Dispose of contaminated
solids & empty containers

as hazardous waste

Affix 'Hazardous Waste' label
with full chemical name

Add waste to container

Store in designated SAA
Segregate from incompatibles

Container full or
time limit reached?

No

Contact EHS for pickup

Yes

Waste removed by EHS

Click to download full resolution via product page

Caption: Workflow for proper disposal of P-18 hazardous waste.
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Disclaimer: This document provides general guidance based on available safety information for

Polyaluminium Chloride and standard procedures for hazardous waste. It is not a substitute for

the specific Safety Data Sheet (SDS) provided by the manufacturer or the waste disposal

protocols established by your institution. Always consult your institution's Environmental Health

and Safety (EHS) department for specific disposal instructions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [P-18 proper disposal procedures]. BenchChem, [2025].
[Online PDF]. Available at: [https://www.benchchem.com/product/b1577197#p-18-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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